Cas no 143440-93-1 (Quinolinium Fluorochromate On Alumina)

• Product Name: Quinolinium Fluorochromate On Alumina
• CAS No: 143440-93-1
• MF: C₉H₉CrFNO₃
• MW: 250.167167425156
• MDL: MFCD02093330
• CID: 2618656
• Update Time: 2025-06-25

Quinolinium Fluorochromate On Alumina Chemical and Physical Properties

Names and Identifiers

• Quinolinium Fluorochromate On Alumina

• MDL： MFCD02093330
• Inchi： 1S/C9H7N.Cr.FH.3O/c1-2-6-9-8(4-1)5-3-7-10-9;;;;;/h1-7H;;1H;;;/p+1
• InChI Key： INHBYXFXXCWWOW-UHFFFAOYSA-O
• SMILES： [Cr](=O)(=O)=O.F.[NH+]1C=CC=C2C=CC=CC=12

Quinolinium Fluorochromate On Alumina Security Information

• Hazardous Material Identification：

Additional information on Quinolinium Fluorochromate On Alumina

Introduction to Quinolinium Fluorochromate On Alumina and CAS No 143440-93-1

Quinolinium Fluorochromate On Alumina is a specialized chemical compound that has garnered significant attention in the field of catalysis and material science. This material, identified by the chemical abstracts service number CAS No 143440-93-1, represents a unique combination of quinolinium-based fluorochromates and alumina, which synergistically enhances its catalytic properties. The integration of these components not only improves the efficiency of various chemical reactions but also opens new avenues for research and application in industrial and academic settings.

The compound's structure is meticulously designed to leverage the inherent stability and reactivity of both quinolinium and alumina. Quinolinium derivatives are known for their role as electron-withdrawing groups, which can significantly influence the electronic properties of adjacent molecules. When combined with alumina, a highly porous and thermally stable material, the resulting compound exhibits exceptional surface area and adsorption capabilities, making it an ideal candidate for use in heterogeneous catalysis.

Recent advancements in the field have highlighted the potential of Quinolinium Fluorochromate On Alumina in various catalytic processes. For instance, studies have demonstrated its effectiveness in oxidation reactions, where it serves as a potent catalyst for converting alcohols into aldehydes and ketones with high selectivity and yield. The fluorochromate component contributes to the compound's ability to stabilize reactive intermediates, thereby facilitating faster reaction kinetics.

In addition to its catalytic applications, Quinolinium Fluorochromate On Alumina has shown promise in environmental remediation efforts. Its adsorption properties make it suitable for removing pollutants from water and air, including volatile organic compounds (VOCs) and heavy metals. The material's ability to selectively bind with these contaminants without undergoing significant degradation underscores its durability and reliability in environmental applications.

The synthesis of Quinolinium Fluorochromate On Alumina involves a carefully controlled process that ensures the optimal integration of quinolinium fluorochromates with alumina. This process typically involves impregnation techniques, where the quinolinium compounds are uniformly distributed across the alumina surface. Subsequent thermal treatment under controlled conditions further enhances the interaction between the two components, resulting in a highly active and stable catalyst.

One of the most compelling aspects of Quinolinium Fluorochromate On Alumina is its tunability. Researchers can modify its properties by adjusting the ratio of quinolinium to alumina or by incorporating additional functional groups. This flexibility allows scientists to tailor the compound for specific applications, whether it is for industrial-scale catalysis or niche research purposes.

The compound's performance has been extensively studied in various reaction conditions, including different temperatures, pressures, and solvent systems. These studies have revealed that Quinolinium Fluorochromate On Alumina maintains high activity even under harsh conditions, making it a robust choice for industrial processes that require durability and consistency.

From an economic perspective, the production of Quinolinium Fluorochromate On Alumina is becoming increasingly viable due to advancements in synthetic methodologies and cost-effective raw materials. This has opened up opportunities for large-scale manufacturing without compromising on quality or performance. As a result, industries looking to implement more efficient catalytic processes can now consider this compound as a viable alternative to traditional catalysts.

The future prospects of Quinolinium Fluorochromate On Alumina are promising, with ongoing research focusing on expanding its applications beyond catalysis into fields such as sensors and optoelectronics. The unique electronic properties of quinolinium derivatives make them attractive for developing novel materials with enhanced functionality. By integrating these properties with the structural advantages of alumina, scientists are paving the way for innovative solutions in multiple domains.

In conclusion,Quinolinium Fluorochromate On Alumina, identified by CAS No 143440-93-1, represents a significant advancement in materials science and catalysis. Its unique combination of properties makes it an invaluable tool for researchers and industries alike. As our understanding of its capabilities continues to grow, so too will its applications, driving innovation across various scientific disciplines.